Cas no 1601135-94-7 (5-(2-Aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine)

• Product Name: 5-(2-Aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine
• CAS No: 1601135-94-7
• MF: C₆H₁₂N₄O
• MW: 156.185680389404
• CID: 4776914
• PubChem ID: 75481048
• Update Time: 2025-06-07

5-(2-Aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine
• NE55972
• 5-(2-Aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine

• Inchi： 1S/C6H12N4O/c1-10(2)6-8-5(3-4-7)11-9-6/h3-4,7H2,1-2H3
• InChI Key： AKBDWBZVAVSHEJ-UHFFFAOYSA-N
• SMILES： O1C(CCN)=NC(=N1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 119
• XLogP3: 0
• Topological Polar Surface Area: 68.2

Additional information on 5-(2-Aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine

Introduction to 5-(2-Aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine (CAS No. 1601135-94-7)

5-(2-Aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1601135-94-7, has garnered attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this oxadiazole derivative incorporates a highly reactive 2-aminoethyl side chain, which enhances its versatility in chemical modifications and biological interactions.

The< strong>N,N-dimethyl substituents in the molecule contribute to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores. Oxadiazole heterocycles are well-known for their broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of an aminoethyl group into the oxadiazole core introduces additional functional sites that can be exploited for further derivatization, enabling the design of novel therapeutic agents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of oxadiazole derivatives in addressing various therapeutic challenges. Studies have demonstrated that modifications at the 3-position of the oxadiazole ring can significantly influence its pharmacological profile. The presence of a< strong>2-aminoethyl group at the 5-position not only enhances solubility but also facilitates interactions with biological targets. This has led to increased interest in exploring the potential of this compound as a lead molecule for drug discovery.

In vitro studies have revealed that 5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine exhibits promising activity against several disease-causing pathogens. Its ability to disrupt essential cellular processes in microorganisms makes it a candidate for developing new antibiotics or antiviral agents. Additionally, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain enzymes involved in cancer progression. These findings underscore its potential as a multitargeted therapeutic agent.

The synthesis of 5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies has enabled researchers to access this compound with greater ease, facilitating further structural elucidation and biological evaluation. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the molecular structure and purity of the synthesized material.

The< strong>1,2,4-oxadiazol core is a key feature of this compound, providing a scaffold that can be easily modified to tailor specific biological activities. Researchers have explored various strategies to enhance the pharmacological properties of oxadiazole derivatives, including introducing additional functional groups or altering the substitution pattern around the heterocyclic ring. These modifications have led to the discovery of several potent and selective compounds with therapeutic potential.

The pharmacokinetic behavior of 5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine is another critical aspect that has been studied extensively. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its clinical efficacy and safety profile. Preclinical studies have provided valuable insights into its metabolic pathways and potential drug-drug interactions, which are crucial for guiding future clinical trials.

The development of novel pharmaceutical agents relies heavily on innovative synthetic chemistry and interdisciplinary collaboration between chemists, biologists, and pharmacologists. The case of 5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine exemplifies how structural diversity can be leveraged to discover new therapeutics with improved properties over existing drugs. As research continues to uncover new applications for this compound and related derivatives, it is likely to play an increasingly important role in addressing unmet medical needs.

The future prospects for 5-(2-aminoethyl)-N,N-dimethyl-1,2,4-oxadiazol-3-amine are promising given its unique structural features and demonstrated biological activity. Further exploration of its pharmacological properties will be essential in determining its potential as a lead compound for drug development. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into clinical applications that benefit patients worldwide.